Cas no 2137951-08-5 ([2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride)

• Product Name: [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride
• CAS No: 2137951-08-5
• CID: 4640446
• Update Time: 2025-10-28

[2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride

Additional information on [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride

Recent Advances in the Study of [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine Dihydrochloride (CAS: 2137951-08-5)

The compound [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride (CAS: 2137951-08-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its imidazole core and amine functionality, has shown promising potential in various therapeutic applications, including central nervous system (CNS) disorders and infectious diseases. Recent studies have focused on elucidating its mechanism of action, pharmacokinetics, and therapeutic efficacy, making it a compound of high interest for further development.

One of the key areas of research has been the exploration of its role as a modulator of neurotransmitter systems. Preliminary findings suggest that [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride exhibits affinity for specific serotonin and dopamine receptors, which could explain its potential in treating mood disorders such as depression and anxiety. In vitro studies have demonstrated its ability to cross the blood-brain barrier efficiently, a critical factor for CNS-targeting therapeutics. These properties position it as a viable candidate for further preclinical and clinical evaluation.

Another significant development is the investigation of its antimicrobial properties. Recent in vitro and in vivo studies have highlighted its efficacy against a range of bacterial and fungal pathogens, including drug-resistant strains. The compound's mechanism of action appears to involve disruption of microbial cell membranes and inhibition of essential enzymatic pathways. These findings open new avenues for the development of novel antimicrobial agents, particularly in the face of rising antibiotic resistance.

Pharmacokinetic studies have also provided valuable insights into the compound's bioavailability and metabolic stability. Advanced analytical techniques, such as liquid chromatography-mass spectrometry (LC-MS), have been employed to quantify its distribution and elimination profiles in animal models. Results indicate favorable pharmacokinetic properties, with sustained plasma concentrations and minimal off-target effects. These data support the compound's potential for oral administration, a desirable feature for patient compliance and therapeutic applicability.

In addition to its therapeutic potential, recent synthetic chemistry efforts have focused on optimizing the production of [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride. Novel synthetic routes have been developed to improve yield and purity, addressing previous challenges in large-scale manufacturing. These advancements are critical for ensuring a reliable supply of the compound for further research and potential commercialization.

Looking ahead, ongoing research aims to explore the compound's potential in combination therapies and its application in other disease areas, such as neurodegenerative disorders and cancer. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications. The continued investigation of [2-(propan-2-yl)-1H-imidazol-4-yl]methanamine dihydrochloride underscores its versatility and promise as a multifaceted therapeutic agent.